6H-Pyrimido(2',1':2,3)imidazo(4,5-b)indole

• CAS RN: 77762-30-2
• Molecular Formula: C12H8N4
• Molecular Weight: 208.22 g/mol
• IUPAC Name: 2,6,8,16-tetrazatetracyclo[7.7.0.02,7.010,15]hexadeca-1(9),3,5,7,10,12,14-heptaene
• InChI: InChI=1S/C12H8N4/c1-2-5-9-8(4-1)10-11(14-9)16-7-3-6-13-12(16)15-10/h1-7,14H
• InChI Key: NZCNBDIYEPILFR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(N2)N4C=CC=NC4=N3

Description

6H-Pyrimido(2',1':2,3)imidazo(4,5-b)indole is a useful research compound. Its molecular formula is C12H8N4 and its molecular weight is 208.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6H-Pyrimido(2',1':2,3)imidazo(4,5-b)indole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6H-Pyrimido(2',1':2,3)imidazo(4,5-b)indole including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 9.0 g of analytically pure 3-nitroso-2-phenylimidazo(1,2-a)pyrimidine (0.04 mol) and 10 ml of 97% triethylphosphite (0.05 mol) in 50 ml of anhydrous toluene is refluxed for 1 hour with stirring and under a constant flow of dry nitrogen gas. The temperature of the oil bath is kept between 110° and 120° C. After cooling the solvent and excess triethylphosphite are removed by vacuum distillation at 0.2 Torr. The temperature of the oil bath was kept under 120° C. during the distillation. The residue, which is a thick liquid, is kept overnight at 0° C. during which time it solidifies. The solid is washed on a glass filter with cold carbon tetrachloride and then recrystallized from CCl4. Yield about 5 g, m.p. 96° to 98° C.